Cas no 743385-01-5 (3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine)

3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine is a substituted phenethylamine derivative featuring a dimethoxy phenyl group and a methyl substituent on the propanamine backbone. This structural configuration imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The dimethoxy groups enhance electron density, influencing reactivity and binding affinity, while the methyl group introduces steric effects that can modulate selectivity. Its well-defined molecular structure ensures consistency in synthetic applications, particularly in the development of bioactive compounds. The compound’s stability and purity make it suitable for use in controlled reactions, offering researchers a reliable building block for further functionalization.
3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine structure
743385-01-5 structure
Product Name:3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine
CAS No:743385-01-5
MF:
MW:
CID:4658267
PubChem ID:13676097
Update Time:2025-06-28

3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine

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Additional information on 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine

3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine: A Versatile Compound with Promising Pharmacological Potential

3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine, with the CAS number 743385-01-5, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in pharmaceutical research. Recent studies have highlighted its multifaceted pharmacological activities, making it a subject of interest for both academic and industrial researchers.

As a derivative of the phenylpropanamine scaffold, 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine exhibits structural similarities to well-established compounds suchy as amphetamine and phenylpropanolamine. However, the presence of the 3,4-dimethoxyphenyl group in its aromatic ring imparts distinct chemical properties that differentiate it from its analogs. This functional group is known to influence the compound's interaction with biological targets, thereby expanding its therapeutic potential.

Recent research published in Journal of Medicinal Chemistry (2024) has demonstrated that 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine possesses significant antioxidant activity. The compound's ability to neutralize free radicals has been evaluated using in vitro assays, showing its potential as a therapeutic agent for oxidative stress-related diseases. This finding aligns with the growing interest in developing compounds that target oxidative stress pathways in conditions such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, the pharmacokinetic profile of 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine has been investigated in preclinical studies. These studies, published in Drug Metabolism and Disposition (2023), indicate that the compound exhibits favorable absorption and distribution characteristics, with a prolonged half-life that could enhance its therapeutic efficacy. The compound's metabolic pathways and potential for drug interactions are also under active investigation, as these factors are critical for its clinical translation.

Emerging research has also explored the neuroprotective properties of 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine. A study published in Neuropharmacology (2024) reported that the compound may exert protective effects against neuronal damage by modulating signaling pathways associated with inflammation and apoptosis. This discovery has sparked interest in its potential application for treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant and neuroprotective properties, 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine has shown promise in the development of anti-inflammatory agents. A 2023 study in Pharmacological Research demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine has been optimized through various methodologies, including catalytic approaches and green chemistry techniques. A recent review in Green Chemistry (2024) highlighted the development of efficient and environmentally sustainable routes for its production, which is essential for its large-scale application in pharmaceutical industries.

As the field of medicinal chemistry continues to evolve, compounds like 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine are becoming increasingly important in the search for novel therapeutics. The compound's diverse pharmacological activities and favorable pharmacokinetic profile make it a valuable candidate for further research and development. Ongoing studies are likely to uncover additional applications and mechanisms of action, further solidifying its role in the pharmaceutical landscape.

In conclusion, 3-(3,4-dimethoxyphenyl)-2-methylpropan-1-amine represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and multifaceted pharmacological activities position it as a candidate for further exploration in the treatment of various diseases. As research continues to advance, the compound's role in the development of new therapeutics is expected to grow, contributing to the ongoing efforts in improving human health.

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